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Compound of Interest

Compound Name: 1,3-Dimethylpyrrolidin-2-one
CAS No.: 19597-07-0
Cat. No.: B1295651
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-Dimethylpyrrolidin-2-one
(CAS No. 19597-07-0), a heterocyclic compound of interest in various chemical and
pharmaceutical research areas. This document details its chemical and physical properties,
safety and handling information, a proposed synthesis protocol, and its role as a versatile
chemical intermediate.

Chemical Identity and Properties

1,3-Dimethylpyrrolidin-2-one is a substituted five-membered lactam. Its core structure, the
pyrrolidinone ring, is a prevalent scaffold in medicinal chemistry.[1][2]

Chemical Identifiers
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Identifier

Value

CAS Number

19597-07-0[3][4][5]

Molecular Formula

CeH11:NO[4][5]

Molecular Weight 113.16 g/mol [4][5]
IUPAC Name 1,3-dimethylpyrrolidin-2-one
1,3-Dimethyl-2-oxopyrrolidine, 1,3-Dimethyl-2-
Synonyms ) ] )
pyrrolidone, 1,3-Dimethylpyrrolid-2-one[5][6][7]
InChl Key BCNBMSZKALBQEF-UHFFFAOYSA-N][3]

Canonical SMILES

CC1CCN(C1=0)C[7]

Physicochemical Properties

This compound is a colorless liquid at room temperature.[6] It is a high-boiling point solvent

with good solvency for a range of compounds.[5]

Property

Value

Source(s)

Boiling Point

197.6 °C at 760 mmHg

[5]

95 °C at 15 Torr

[3]

Density 0.9906 g/cm? at 20 °C [3]
0.973 g/cm3 (5]

Flash Point 85.2 °C [51[6]
Refractive Index 1.455 [5][6]

Vapor Pressure

0.376 mmHg at 25 °C

[5]

pKa (Predicted)

-0.37 £ 0.40

[6]7]

Storage

Sealed in a dry place at room

temperature.

[6]7]
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Safety and Handling

1,3-Dimethylpyrrolidin-2-one is classified as an irritant and a reprotoxic substance.[5][7]
Standard laboratory safety protocols should be strictly followed when handling this compound.

GHS Hazard Information

Signal Word Warning([7]
Pictogram GHSO07 (Exclamation Mark)
Hazard Statements H315: Causes skin irritation.[7]

H319: Causes serious eye irritation.[7]

H335: May cause respiratory irritation.[7]

Classified as a reprotoxic substance (may

damage fertility or the unborn child).[5]

P261: Avoid breathing

Precautionary Statements i
dust/fume/gas/mist/vapors/spray.[7]

P264: Wash skin thoroughly after handling.[7]

P280: Wear protective gloves/eye

protection/face protection.[7]

P302+P352: IF ON SKIN: Wash with plenty of
water.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Handling and Storage Recommendations

» Engineering Controls: Handle in a well-ventilated fume hood.

o Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves, and a
lab coat.
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o Storage: Keep the container tightly sealed and store in a dry, cool, and well-ventilated area
away from incompatible materials such as strong oxidizing agents.[6][7]

o Fire Safety: This is a flammable liquid; keep away from open flames and high temperatures.

[6]

Experimental Protocols: Synthesis

A detailed, peer-reviewed synthesis protocol for 1,3-Dimethylpyrrolidin-2-one is not readily
available in the public domain. However, a general synthetic strategy involves the methylation
of a pyrrolidinone precursor.[6]

General Proposed Synthesis Route

The synthesis can be conceptualized as a two-step process starting from 3-methyl-pyrrolidin-2-
one. The first step would involve the formation of the N-methylated product.
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Starting Material

(S-Methylpyrrolidin-Z-one)

N-Methylation

Reagents & Conditions

1. Strong Base (e.g., NaH)
2. Methylating Agent (e.g., CHsl)

Reaction

Product

1,3-Dimethylpyrrolidin-2-one

Pyrrolidinone Core
(e.g., 1,3-Dimethylpyrrolidin-2-one)

Synthetic Diyersification Methods

Gunctionalizatior) [Cycloaddition Reactionsj G/Iulticomponent Reactions]
: 1

Resulting Bioactive Compot

Anti-inflammatory Agents Antimicrobial Agents Anticancer Agents

CNS-Active Agents
(e.g., Anticonvulsants)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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